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For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethyldiglycolamine, systematically known as 2-(2-(dimethylamino)ethoxy)ethanol, is a
tertiary amine with the CAS Number 1704-62-7. While primarily utilized in the polymer industry
as a catalyst for polyurethane foam production, its chemical structure, featuring both a tertiary
amine and a hydroxyl group, presents potential for broader applications in chemical synthesis.
[1][2][3] This guide provides a comprehensive overview of its known physicochemical
properties, synthesis, and potential areas of interest for the scientific and drug development
communities.

Physicochemical Properties

The following table summarizes the key physicochemical properties of N,N-
Dimethyldiglycolamine.
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Property Value Source
Molecular Formula C6H15NO2 [1]
Molecular Weight 133.19 g/mol [1]
Boiling Point 95 °C at 15 mmHg [41[5]
Density 0.954 g/mL at 25 °C [4115]
Refractive Index n20/D 1.442 [3]
Flash Point 93 °C (closed cup) [3]
Miscible with water. Slightly
Solubility soluble in chloroform and [2]
methanol.
Appearance Colorless to pale yellow liquid [2]
Odor Amine-like [2]
Synthesis

N,N-Dimethyldiglycolamine is primarily synthesized through two main routes:

e Reaction of Dimethylamine with Ethylene Oxide: This is the most common industrial method

for the production of N,N-Dimethyldiglycolamine.[3]

o Eschweiler-Clarke reaction of 2-(2-aminoethoxy)ethanol: This method involves the

methylation of 2-(2-aminoethoxy)ethanol using formic acid and formaldehyde.

A general workflow for the synthesis of N,N-Dimethyldiglycolamine is depicted below.
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Synthesis of N,N-Dimethyldiglycolamine
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A simplified workflow for the synthesis of N,N-Dimethyldiglycolamine.

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of N,N-
Dimethyldiglycolamine are not readily available in the public domain. However, standardized
methods from organizations like ASTM and OECD are applicable for these measurements.

Boiling Point Determination

The boiling point can be determined using a distillation method or a Thiele tube apparatus,
following general organic chemistry laboratory procedures.[6][7][8] The Thiele tube method is

suitable for small sample volumes.[7]
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Boiling Point Determination (Thiele Tube)
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Workflow for Boiling Point Determination using a Thiele Tube.
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Density Measurement

The density of liquid amines like N,N-Dimethyldiglycolamine can be accurately measured using
a digital density meter according to ASTM D4052 or ASTM D7777.[9][10] This method relies on
measuring the change in the oscillation frequency of a U-tube when filled with the sample.[11]

Density Measurement (ASTM D4052)
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Workflow for Density Measurement using a Digital Density Meter.

Viscosity Measurement
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The kinematic viscosity of N,N-Dimethyldiglycolamine can be determined using a calibrated
glass capillary viscometer as described in ASTM D445.[12] The dynamic viscosity can then be
calculated by multiplying the kinematic viscosity by the density of the liquid.[12]

Water Solubility

The water solubility can be determined following OECD Guideline 105.[4][13][14][15][16] This
typically involves the flask method for substances with solubilities above 10-2 g/L, where the

substance is dissolved in water at a specific temperature until saturation is reached, followed
by quantification of the dissolved substance.[4][15]

Applications and Relevance to Drug Development

Currently, the primary documented application of N,N-Dimethyldiglycolamine is as a tertiary
amine catalyst in the manufacturing of polyurethane foams.[2][3] Some sources mention its use
in "Synthesis, Pharmaceuticals and API," but specific examples of its role as a key intermediate
or its incorporation into active pharmaceutical ingredients are not readily available in public
literature.[2]

Given its structure, N,N-Dimethyldiglycolamine could potentially serve as a building block in
organic synthesis. The tertiary amine can act as a base or a nucleophile, while the hydroxyl
group can be a site for esterification, etherification, or other functional group transformations.

Biological Activity and Signaling Pathways

As of the date of this guide, there is no significant published research detailing the specific
biological activity of N,N-Dimethyldiglycolamine or its involvement in any signaling pathways.
Its toxicological profile is the primary area of biological assessment due to its industrial use.
The lack of data in this area suggests it is not a current focus of pharmacological research.

Conclusion

N,N-Dimethyldiglycolamine, or 2-(2-(dimethylamino)ethoxy)ethanol, is a well-characterized
industrial chemical with established physicochemical properties. While its primary application
lies outside the pharmaceutical industry, its bifunctional nature presents theoretical possibilities
for its use in organic synthesis. For researchers and drug development professionals, this
compound represents a potential, albeit underexplored, building block. Further investigation
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into its reactivity and potential biological effects would be necessary to ascertain its value in a
pharmaceutical context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(2-(Dimethylamino)ethoxy)ethanol | C6H15NO2 | CID 74348 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 2-[2-(Dimethylamino)ethoxy]ethanol, 1704-62-7, 2-(2-dimethylaminoethoxy)-ethano; 2-[2-
(dimethylamino)ethoxy]-ethano; Dimethylaminoethoxyethanol [mallakchemicals.com]

. 2-(2-(Dimethylamino)ethoxy)ethanol - Wikipedia [en.wikipedia.org]
. oecd.org [oecd.org]

. store.astm.org [store.astm.org]

. uomus.edu.ig [luomus.edu.iq]

. chem.libretexts.org [chem.libretexts.org]

. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

°
(] [e0] ~ (o)) (62} H w

. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]

e 10. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API
Gravity of Liquid [ayalytical.com]

e 11. knowledge.reagecon.com [knowledge.reagecon.com]

e 12. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]

e 13. oecd.org [oecd.org]

e 14. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
e 15. laboratuar.com [laboratuar.com]

e 16. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of N,N-Dimethyldiglycolamine]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b155320?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-_Dimethylamino_ethoxy_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-_Dimethylamino_ethoxy_ethanol
https://www.mallakchemicals.com/chemical-pharma-intermediate/2-2-dimethylamino-ethoxy-ethanol-c6h15no2-cas-no-1704-62-7.html
https://www.mallakchemicals.com/chemical-pharma-intermediate/2-2-dimethylamino-ethoxy-ethanol-c6h15no2-cas-no-1704-62-7.html
https://en.wikipedia.org/wiki/2-(2-(Dimethylamino)ethoxy)ethanol
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://store.astm.org/d7945-21a.html
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://jpdb.nihs.go.jp/jp14e/14data/General_Test/Boiling_Point_and_Distillin.pdf
https://wiki.anton-paar.com/en/density-and-density-measurement/astm-d4052/
https://ayalytical.com/astm-d7777/
https://ayalytical.com/astm-d7777/
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://wiki.anton-paar.com/za-en/basic-of-viscometry/astm-d445/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.analytice.com/en/oecd-105-water-solubility-test-at-20c/
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.situbiosciences.com/analytical/oecd-105-water-solubility/
https://www.benchchem.com/product/b155320#physicochemical-properties-of-n-n-dimethyldiglycolamine
https://www.benchchem.com/product/b155320#physicochemical-properties-of-n-n-dimethyldiglycolamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b155320#physicochemical-properties-of-n-n-
dimethyldiglycolamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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